4-(Trifluoromethoxy)benzo[d]thiazol-2-amine
Overview
Description
Synthesis Analysis
The synthesis of 4-(Trifluoromethoxy)benzo[d]thiazol-2-amine and related compounds involves multiple steps, including the cyclocondensation reactions, functional group transformations, and the introduction of the trifluoromethoxy group. For instance, one synthesis pathway might involve starting from aromatic amines and progressing through a series of reactions involving carbon disulfide, catalytic triethylamine, and hydrogen peroxide to form benzoxa(thia)zol-2-thiones, which can further undergo transformations to yield the desired compound (Harizi, Mighri, & Romdhane, 2000).
Molecular Structure Analysis
The molecular structure of 4-(Trifluoromethoxy)benzo[d]thiazol-2-amine includes a benzo[d]thiazol ring system with the trifluoromethoxy group enhancing the compound's electron-withdrawing capability. This structure has been determined using techniques such as X-ray crystallography, which provides detailed information on the arrangement of atoms within the molecule and the molecular geometry (Asiri, Faidallah, Alamry, Ng, & Tiekink, 2012).
Chemical Reactions and Properties
4-(Trifluoromethoxy)benzo[d]thiazol-2-amine can participate in various chemical reactions, exploiting its active sites for further functionalization. The presence of the trifluoromethoxy group can influence its reactivity patterns, including nucleophilic substitution reactions, cycloadditions, and transformations involving the thiazole ring. These reactions allow for the synthesis of a wide range of derivatives with potential applications in materials science and pharmaceuticals (Colella et al., 2018).
Scientific Research Applications
1. Anti-Tubercular Compounds
- Application Summary: Benzothiazole derivatives, including 4-(Trifluoromethoxy)benzo[d]thiazol-2-amine, have been synthesized and studied for their anti-tubercular properties .
- Methods of Application: Synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .
- Results: The newly synthesized molecules showed better inhibition potency against M. tuberculosis when compared with standard reference drugs .
2. Electrosynthesis of Benzothiazole Derivatives
- Application Summary: Benzothiazole derivatives are synthesized via C–H thiolation using electrosynthesis .
- Methods of Application: The synthesis involves the reaction of aniline derivatives and ammonium thiocyanate using electrosynthesis in the presence of sodium bromide both as an electrolyte and as a brominating agent at room temperature in isopropyl alcohol (i-PrOH) as a solvent .
- Results: The reaction resulted in a simple, green, and bromine-free synthesis of 2-amino benzothiazole in moderate to good yields under mild reaction conditions .
3. Organic Optoelectronic Devices
- Application Summary: 4-(Trifluoromethoxy)benzo[d]thiazol-2-amine has been explored for potential applications in organic optoelectronic devices, such as organic light-emitting diodes (OLEDs) and organic solar cells (OSCs).
4. Quorum Sensing Inhibitors
- Application Summary: Benzothiazole derivatives have been designed, synthesized, and evaluated to find novel quorum sensing inhibitors .
5. Synthesis of Dinuclear Complexes
- Application Summary: Benzo[d]thiazol-2-amine, a derivative of which is 4-(Trifluoromethoxy)benzo[d]thiazol-2-amine, is a favorable ligand to synthesize dinuclear complexes which contain nitrogen heterocycle .
6. Topoisomerase I Inhibitors
- Application Summary: Twenty-seven 3-(benzo[d]thiazol-2-yl)-4-aminoquinoline derivatives have been designed and synthesized as topoisomerase I inhibitors .
7. Synthesis of Riluzole
- Application Summary: 4-(Trifluoromethoxy)benzo[d]thiazol-2-amine is used in the synthesis of Riluzole, a drug used for the treatment of amyotrophic lateral sclerosis (ALS) .
- Methods of Application: The synthesis involves the reaction of aniline derivatives and ammonium thiocyanate using electrosynthesis in the presence of sodium bromide both as an electrolyte and as a brominating agent at room temperature in isopropyl alcohol (i-PrOH) as a solvent .
- Results: The reaction resulted in a simple, green, and bromine-free synthesis of Riluzole in moderate yields .
8. Anticonvulsant
Future Directions
Benzothiazole derivatives, including 4-TFBT, are essential intermediates in synthesizing a wide variety of medical and pharmaceutical compounds . Therefore, there is a great demand for a simple and efficient method to synthesize benzothiazoles under mild reaction conditions . Future research could focus on developing new synthesis methods and exploring the potential applications of 4-TFBT in various fields.
properties
IUPAC Name |
4-(trifluoromethoxy)-1,3-benzothiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2OS/c9-8(10,11)14-4-2-1-3-5-6(4)13-7(12)15-5/h1-3H,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSURRMGJTOKALN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)N)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80442803 | |
Record name | 2-Amino-4-trifluoromethoxybenzothiazol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80442803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Trifluoromethoxy)benzo[d]thiazol-2-amine | |
CAS RN |
235101-36-7 | |
Record name | 2-Amino-4-trifluoromethoxybenzothiazol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80442803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(trifluoromethoxy)-1,3-benzothiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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